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Compound of Interest

Compound Name: Carbonyl fluoride

Cat. No.: B1217172

This technical support center provides guidance for researchers, scientists, and drug
development professionals on selecting compatible materials for experimental setups involving
carbonyl fluoride (COF2). Carbonyl fluoride is a highly reactive and toxic gas, and improper
material selection can lead to equipment failure, experimental inaccuracies, and serious safety
hazards.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with carbonyl fluoride?

Al: Carbonyl fluoride is highly toxic and corrosive.[1][2] The main hazards are:

Toxicity: It is toxic upon inhalation.[1]

o Corrosivity: It reacts with moisture to form hydrofluoric acid (HF), which is highly corrosive to
many materials and can cause severe burns.[3]

o Reactivity: It is highly reactive and can react violently with water, bases, and certain metals.

[2]

o Thermal Decomposition: At temperatures between 450-490°C, it decomposes into toxic
gases, including carbon monoxide and fluorine.[1][2]

Q2: What happens if carbonyl fluoride comes into contact with water or moisture?
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A2: Carbonyl fluoride readily hydrolyzes in the presence of water to form carbon dioxide and
highly corrosive hydrogen fluoride (HF).[3] This reaction is a major concern in experimental
setups, as even trace amounts of moisture can lead to the formation of HF and subsequent
corrosion of incompatible materials.

Q3: Are there any common laboratory materials that should be strictly avoided with carbonyl
fluoride?

A3: Yes. Due to its high reactivity, the following materials should be avoided:
o Water and aqueous solutions: Reacts to form hydrofluoric acid.[3]
» Bases and alkalis: Reacts vigorously.

o Glass: While borosilicate glass may offer some resistance to dry gas at low temperatures,
the presence of even trace moisture will lead to the formation of HF, which attacks silica.

¢ Most elastomers (rubbers): Many common elastomers will degrade upon contact with
carbonyl fluoride or its hydrolysis products. Specific fluoroelastomers may be suitable
under certain conditions, but compatibility must be verified.

o Reactive metals: Metals that are readily attacked by acids should be avoided.
Q4: Can | use stainless steel with carbonyl fluoride?

A4: The compatibility of stainless steel with carbonyl fluoride depends on the specific grade,
temperature, and the presence of moisture. In dry conditions, some grades of stainless steel,
particularly those with high nickel and chromium content (e.g., 316L), may exhibit some
resistance by forming a passivating fluoride layer.[4] However, in the presence of moisture, the
formation of hydrofluoric acid can lead to corrosion.[4][5] For high-temperature applications or
in systems where moisture cannot be strictly excluded, more resistant materials like nickel
alloys are recommended.

Q5: What are the recommended materials for handling dry carbonyl fluoride?

A5: For handling dry carbonyl fluoride, the following materials are generally recommended:

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.nationalacademies.org/read/18941/chapter/6
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.nationalacademies.org/read/18941/chapter/6
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.quora.com/At-high-temperatures-can-stainless-steel-be-attacked-by-fluorides-as-easily-as-carbon-steel-or-cast-iron
https://www.quora.com/At-high-temperatures-can-stainless-steel-be-attacked-by-fluorides-as-easily-as-carbon-steel-or-cast-iron
https://www.mdpi.com/2075-4701/11/2/350
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.benchchem.com/product/b1217172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

» Metals: Nickel and its alloys, such as Monel, are preferred due to their excellent resistance to

fluorine and hydrogen fluoride.[6][7]

e Plastics: Fluoropolymers such as Polytetrafluoroethylene (PTFE), Perfluoroalkoxy (PFA),
and Fluorinated Ethylene Propylene (FEP) are highly resistant to carbonyl fluoride and are

suitable for use as liners, tubing, and seals.[8][9][10]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected corrosion or

etching of metal components.

Presence of moisture in the
system leading to the

formation of hydrofluoric acid.

1. Ensure all components are
thoroughly dried and purged
with an inert gas (e.qg.,
Nitrogen, Argon) before
introducing carbonyl fluoride.
2. Use a moisture trap in the
gas line. 3. Switch to a more
corrosion-resistant material
such as Monel or a high-nickel

alloy.

Degradation or swelling of
elastomeric seals (O-rings,

gaskets).

Incompatibility of the elastomer

with carbonyl fluoride.

1. Replace with seals made
from a compatible
fluoropolymer like PTFE or a
perfluoroelastomer (FFKM)
such as Kalrez®. 2. Consult
chemical compatibility charts
and verify the suitability of the
chosen elastomer for fluorine

and HF service.

Discoloration or clouding of
transparent components (e.g.,

sight glasses).

Chemical attack on the
material (e.g., glass,

polycarbonate).

1. Replace with components
made from sapphire or a
transparent fluoropolymer. 2. If
visual inspection is not critical,
replace with a compatible

metal component.

Leakage from fittings or

connections.

Corrosion of threads or sealing
surfaces. Degradation of

sealing materials.

1. Inspect all fittings for signs
of corrosion. 2. Ensure that all
wetted parts of the fittings are
made of compatible materials.
3. Use thread sealants that are
compatible with carbonyl
fluoride (e.g., PTFE tape).
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1. IMMEDIATELY and SAFELY
vent the system to a suitable

] scrubber or exhaust. 2.
) ] Uncontrolled reaction or ] ]
Sudden pressure increase in a N Investigate for potential
decomposition of carbonyl o
closed system. sources of contamination (e.g.,

fluoride. ] ) ]
moisture, incompatible
chemicals) or excessive

temperature.

Material Compatibility Data

Direct quantitative corrosion data for carbonyl fluoride is not readily available in published
literature. The following table provides a qualitative summary of material compatibility based on
resistance to carbonyl fluoride, its hydrolysis product (hydrogen fluoride), and elemental
fluorine. Users must conduct their own tests under their specific experimental conditions to

ensure material compatibility.
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] . o Compatibility
Material Specific Compatibility .
. ) with Wet COF2 Notes
Category Material with Dry COF2
(HF)
Susceptible to
) ) pitting and
Stainless Steel Fair to Good (Dry ] ] ]
Metals Poor to Fair crevice corrosion
(304, 316) Gas) _
in the presence
of moisture.[4][5]
Generally the
_ preferred metallic
Nickel Alloys Good to )
Excellent materials for
(Monel, Inconel) Excellent ) )
handling fluorine
and HFE.[6][7]
The protective
Good (forms a )
] o ] fluoride layer can
Aluminum passivating Fair ]
] be compromised
fluoride layer) ] N
by impurities.
Similar to
Good (forms a ) )
o ] aluminum, relies
Copper passivating Fair )
. on a protective
fluoride layer)
surface layer.
Highly resistant
to a wide range
Plastics PTFE, PFA, FEP  Excellent Excellent of corrosive
chemicals.[8][9]
[10]
Good chemical
resistance, but
Polyvinylidene may have lower
yY Y Good Good Y
fluoride (PVDF) temperature
limits than
PTFE/PFA.
Polyethylene Poor Poor Not
(PE), recommended
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Polypropylene for use with
(PP) carbonyl fluoride.
Offers the best
Perfluoroelastom chemical
Elastomers ers (FFKM, e.g., Excellent Excellent resistance
Kalrez®) among
elastomers.
Compatibility can
vary significantly
Fluoroelastomers )
] ] between different
(FKM, e.g., Fair to Good Fair
) FKM grades.
Viton®) S
Testing is
essential.
Not
Nitrile (Buna-N), recommended
Poor Poor ]
EPDM for use with
carbonyl fluoride.
) Attacked by
Glass Poor (with any

Other Materials N ) Poor hydrogen
(Borosilicate) moisture) i
fluoride.
Offers good
_ chemical
Sapphire Good Good

resistance and

transparency.

Experimental Protocols

Protocol for Material Compatibility Testing (Gravimetric Analysis)

This protocol is based on ASTM G31, "Standard Practice for Laboratory Immersion Corrosion

Testing of Metals," and can be adapted for testing in a gaseous environment.

e Specimen Preparation:

o Prepare triplicate specimens of each material to be tested.
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[e]

Machine specimens to a standard size (e.g., 50 mm x 25 mm x 2 mm).

o

Clean the specimens thoroughly with a non-reactive solvent (e.g., acetone, isopropanol)
and dry them completely.

o

Measure the dimensions of each specimen to three decimal places.

[¢]

Weigh each specimen to the nearest 0.1 mg.

o Experimental Setup:

o The test chamber must be constructed of a material known to be inert to carbonyl
fluoride (e.g., a nickel alloy or a PFA-lined vessel).

o The system must be designed to safely handle a toxic and corrosive gas, including a
proper ventilation and scrubbing system for the exhaust gas.

o The system should allow for precise control of temperature, pressure, and gas
composition.

o Test Procedure:

[¢]

Place the prepared specimens in the test chamber, ensuring they are electrically isolated
from each other.

o Evacuate the chamber and purge with a dry, inert gas (e.g., nitrogen) to remove all traces
of air and moisture.

o Introduce carbonyl fluoride gas to the desired concentration and pressure.

o Maintain the system at the desired temperature for the duration of the test (e.g., 100
hours).

o Continuously monitor the system for any signs of leakage or unexpected reactions.

e Post-Test Analysis:
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o At the end of the test period, safely purge the chamber with an inert gas to remove all
carbonyl fluoride.

o Carefully remove the specimens from the chamber.

o Visually inspect and photograph each specimen, noting any changes in appearance (e.g.,
discoloration, pitting).

o Clean the specimens according to a standard procedure to remove any corrosion products
without removing the base material.

o Dry and re-weigh the specimens to the nearest 0.1 mg.

o Data Analysis:
o Calculate the mass loss for each specimen.

o Calculate the corrosion rate using the following formula: Corrosion Rate (mm/year) = (K x
W)/ (A x T x D) Where:

K = a constant (8.76 x 104)

W = mass loss in grams

A = surface area in cm?2

T = exposure time in hours

D = density of the material in g/cm3

Visualization
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Material Selection Logic for Carbonyl Fluoride Experiments

Start: Define Experimental Conditions

Is the system guaranteed to be
completely dry (no moisture)?

Yes No

What is the operating temperature?

Recommended Materials (Wet COF2):

High Temperature (>150°C)?

o Yes

- Nickel Alloys (Monel)
- Perfluoroelastomers (FFKM)

Recommended Materials (Dry COF2):
- Nickel Alloys (Monel)
- Fluoropolymers (PTFE, PFA)

Recommended Materials (High Temp):
- Nickel Alloys (Monel, Inconel)

Conduct compatibility testing
under specific conditions

Final Material Selection

Click to download full resolution via product page

Caption: Decision workflow for selecting materials compatible with carbonyl fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1217172?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Carbonyl-fluoride
https://www.inchem.org/documents/icsc/icsc/eics0633.htm
https://www.nationalacademies.org/read/18941/chapter/6
https://www.quora.com/At-high-temperatures-can-stainless-steel-be-attacked-by-fluorides-as-easily-as-carbon-steel-or-cast-iron
https://www.mdpi.com/2075-4701/11/2/350
https://continentalsteel.com/blog/all-about-monel-part-one-does-monel-corrode-rust/
https://inis.iaea.org/records/fr61j-fz203
https://www.turi.org/publications/thermal-degradation-of-fluoropolymers-v2-jun-2020/
https://www.researchgate.net/publication/267761056_TG-FTIR_Study_on_Thermal_Degradation_Mechanism_of_PTFE_under_Nitrogen_Atmosphere_and_in_Air_Influence_of_the_Grain_Size
https://patents.google.com/patent/US2836622A/en
https://www.benchchem.com/product/b1217172#incompatible-materials-with-carbonyl-fluoride-in-experimental-setups
https://www.benchchem.com/product/b1217172#incompatible-materials-with-carbonyl-fluoride-in-experimental-setups
https://www.benchchem.com/product/b1217172#incompatible-materials-with-carbonyl-fluoride-in-experimental-setups
https://www.benchchem.com/product/b1217172#incompatible-materials-with-carbonyl-fluoride-in-experimental-setups
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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